Cas no 2098021-89-5 (3-[(Oxan-4-yl)methylidene]azetidine hydrochloride)

• Product Name: 3-[(Oxan-4-yl)methylidene]azetidine hydrochloride
• CAS No: 2098021-89-5
• MF: C₉H₁₆ClNO
• MW: 189.682441711426
• CID: 5047147
• Update Time: 2025-08-05

3-[(Oxan-4-yl)methylidene]azetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(oxan-4-yl)methylidene]azetidine hydrochloride
• 3-(oxan-4-ylmethylidene)azetidine;hydrochloride
• 3-[(Oxan-4-yl)methylidene]azetidine hydrochloride

• Inchi： 1S/C9H15NO.ClH/c1-3-11-4-2-8(1)5-9-6-10-7-9;/h5,8,10H,1-4,6-7H2;1H
• InChI Key： LBJHUVREHZTAFF-UHFFFAOYSA-N
• SMILES： Cl.O1CCC(/C=C2\CNC\2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Topological Polar Surface Area: 21.3

Additional information on 3-[(Oxan-4-yl)methylidene]azetidine hydrochloride

3-[(Oxan-4-yl)methylidene]azetidine hydrochloride: A Comprehensive Overview

The compound 3-[(Oxan-4-yl)methylidene]azetidine hydrochloride, also known by its CAS number CAS No 2098021-89-5, is a highly specialized chemical entity with significant potential in various fields of scientific research and industrial applications. This compound has garnered attention due to its unique structural properties and promising pharmacological profiles. In this article, we will delve into the latest research findings, structural characteristics, and potential applications of this compound, ensuring a comprehensive understanding for both academic and professional audiences.

3-[(Oxan-4-yl)methylidene]azetidine hydrochloride is a derivative of azetidine, a four-membered ring heterocyclic compound. The inclusion of the oxan-4-yl group introduces a significant degree of structural complexity, which enhances its versatility in chemical reactions and biological interactions. Recent studies have highlighted the compound's ability to act as a versatile building block in organic synthesis, particularly in the development of bioactive molecules with potential therapeutic applications.

The synthesis of 3-[(Oxan-4-yl)methylidene]azetidine hydrochloride involves a series of carefully controlled reactions, leveraging modern synthetic methodologies. Researchers have employed both traditional and innovative techniques to optimize the synthesis process, ensuring high yields and purity. The compound's stability under various conditions has been extensively studied, making it suitable for large-scale production and application in diverse environments.

In terms of pharmacological properties, 3-[(Oxan-4-yl)methylidene]azetidine hydrochloride has shown remarkable promise in preclinical studies. Recent findings suggest that the compound exhibits potent anti-inflammatory and neuroprotective effects, making it a strong candidate for drug development in neurodegenerative diseases such as Alzheimer's disease. Additionally, its ability to modulate key cellular pathways involved in inflammation and oxidative stress has been well-documented, further underscoring its therapeutic potential.

The structural uniqueness of 3-[(Oxan-4-yl)methylidene]azetidine hydrochloride also lends itself to applications in materials science. Researchers have explored its use as a precursor in the synthesis of advanced materials with tailored properties, including high thermal stability and mechanical strength. These attributes make it an attractive option for industries ranging from electronics to aerospace.

In conclusion, 3-[(Oxan-4-yl)methylidene]azetidine hydrochloride, with its CAS number CAS No 2098021-89-5, represents a cutting-edge chemical entity with multifaceted applications across various scientific disciplines. By leveraging the latest research advancements and understanding its structural and functional properties, this compound is poised to make significant contributions to both academic research and industrial innovation.